Cas no 38201-60-4 (5-Sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one)

• Product Name: 5-Sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• CAS No: 38201-60-4
• MF: C₁₀H₁₀N₂OS₂
• MW: 238.329199314117
• MDL: MFCD00459364
• CID: 298177
• PubChem ID: 329819028
• Update Time: 2025-07-14

5-Sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,2,3,5,6,7,8-hexahydro-2-thioxo-
• 2-MERCAPTO-5,6,7,8-TETRAHYDRO-3H-BENZO[4,5]THIENO[2,3-D]PYRIMIDIN-4-ONE
• 2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• 2-thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-on
• [1]Benzothieno[2,3-d]pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-2-mercapto-
• [1]benzothieno[2,3-d]pyrimidin-4-ol, 5,6,7,8-tetrahydro-2-mercapto-
• 2-Sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• 2-Thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one
• 5-Sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one

• MDL： MFCD00459364
• Inchi： 1S/C10H10N2OS2/c13-8-7-5-3-1-2-4-6(5)15-9(7)12-10(14)11-8/h1-4H2,(H2,11,12,13,14)
• InChI Key： RSNWFCGFCZRUBO-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(N2)=S)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 238.0236
• Monoisotopic Mass: 238.023454
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102

Experimental Properties

• Density: 1.51
• Boiling Point: 458.6°C at 760 mmHg
• Flash Point: 231.2°C
• Refractive Index: 1.732
• PSA: 41.13

5-Sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 5-Sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one

Introduction to 5-Sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one (CAS No. 38201-60-4)

The compound 5-Sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one, identified by its CAS number 38201-60-4, represents a fascinating molecular entity within the realm of heterocyclic chemistry. This intricate structure, characterized by its tricyclic framework adorned with sulfur and oxygen functionalities, has garnered significant attention in recent years due to its potential applications in pharmaceutical research and biochemical investigations.

At the core of this compound's appeal lies its complex cyclic architecture, which includes a fused tricyclic system incorporating a thia group (sulfur-containing moiety) and two azacycles. This structural motif imparts unique electronic and steric properties, making it a valuable scaffold for designing molecules with tailored biological activities. The presence of the 5-Sulfanyl substituent and the 8-thia linkage further enhances its chemical versatility, enabling diverse functionalization strategies that can be leveraged in drug discovery programs.

Recent advancements in computational chemistry have enabled more precise modeling of such complex molecules, allowing researchers to predict their interactions with biological targets with greater accuracy. The tricyclo7.4.0.0,2,7trideca backbone of 5-Sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one exhibits a high degree of conformational flexibility, which is often exploited to optimize binding affinities in drug-like molecules. This structural feature has been particularly relevant in the design of novel inhibitors targeting enzyme-catalyzed reactions involved in metabolic pathways.

In the context of medicinal chemistry, the incorporation of sulfur atoms into heterocyclic frameworks has been well-documented for its ability to modulate reactivity and bioavailability. The 5-Sulfanyl group in this compound serves as a key pharmacophore, contributing to its interaction with specific protein binding sites while maintaining solubility and metabolic stability. Such attributes are critical for evaluating its potential as a lead compound in therapeutic development.

One of the most compelling aspects of 5-Sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one is its demonstrated efficacy in preclinical studies as an inhibitor of certain kinases implicated in cancer progression. The compound's ability to disrupt aberrant signaling pathways by binding to these targets has opened up new avenues for research into targeted therapies. Furthermore, its structural complexity allows for derivatization into analogs with enhanced potency or selectivity, underscoring its value as a chemical probe.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The tricyclic system requires multi-step synthetic routes that often involve transition-metal-catalyzed reactions or sophisticated cyclization techniques to achieve the desired connectivity and stereochemistry. Despite these challenges, recent methodologies have improved the efficiency of such syntheses, making it more feasible to produce sufficient quantities for biological testing.

From a biochemical perspective, the 5-Sulfanyl and 8-thia functionalities play crucial roles in modulating redox-sensitive processes within cells. This has led to investigations into its potential applications as an antioxidant or prodrug candidate in treating oxidative stress-related disorders. Additionally, the compound's ability to cross cell membranes suggests it may be useful in developing treatments for diseases affecting neurological function or membrane transport mechanisms.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 5-Sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one (CAS No. 38201-60-4). By analyzing large datasets of molecular structures and their biological activities, researchers can predict which modifications might enhance therapeutic efficacy while minimizing side effects. This data-driven approach complements traditional experimental methods and has significantly shortened the timeline from initial discovery to clinical candidate selection.

In conclusion,5-Sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one exemplifies how intricate molecular architectures can yield compounds with substantial therapeutic potential. Its unique structural features—particularly the 5-Sulfanyl group and the tricyclic system—make it a compelling subject for further investigation across multiple disciplines within chemical biology and medicine。 As research continues to uncover new applications for this compound， it is likely to remain at the forefront of pharmaceutical innovation， offering hope for novel treatments against a range of diseases.